Cas no 1807406-21-8 (2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid)

• Product Name: 2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid
• CAS No: 1807406-21-8
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 5005926
• Update Time: 2025-06-12

2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid

• Inchi： 1S/C13H13BrO3/c1-9-3-2-4-10(5-6-13(16)17)12(9)7-11(15)8-14/h2-6H,7-8H2,1H3,(H,16,17)/b6-5+
• InChI Key： GSVGENFJBUUIJQ-AATRIKPKSA-N
• SMILES： BrCC(CC1C(/C=C/C(=O)O)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4

Additional information on 2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid

Introduction to 2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid (CAS No. 1807406-21-8)

2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid, identified by the chemical identifier CAS No. 1807406-21-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits potential applications in the development of novel therapeutic agents. The presence of both bromine and carboxylic acid functional groups in its molecular structure suggests a versatile reactivity that could be exploited in synthetic chemistry and drug design.

The molecular structure of 2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid consists of a cinnamic acid backbone, which is a well-known scaffold in medicinal chemistry due to its inherent bioactivity. The substitution pattern, particularly the 3-bromo and 2-oxopropyl side chains, imparts distinct chemical properties that make this compound a valuable intermediate in organic synthesis. The bromine atom, for instance, serves as a reactive handle for further functionalization via cross-coupling reactions, while the ester-like functionality (derived from the 2-oxopropyl group) allows for diverse transformations under acidic or basic conditions.

In recent years, there has been growing interest in exploring the pharmacological potential of cinnamic acid derivatives. Studies have demonstrated that modifications at the phenyl ring and side chains can significantly alter the biological activity of these compounds. Specifically, derivatives with halogenated side chains, such as 2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid, have shown promise in various preclinical models. The 3-bromo substituent, in particular, has been associated with enhanced binding affinity to certain enzymes and receptors, making it an attractive moiety for drug discovery efforts.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can target multiple disease pathways simultaneously. The structural features of 2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid make it a candidate for such applications. For instance, its ability to undergo selective functionalization allows chemists to introduce additional pharmacophores while retaining the core bioactive scaffold. This flexibility is crucial in designing molecules that can interact with biological targets in a precise manner.

The synthesis of 2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors, such as 3-bromobutyric acid and 3-methylcinnamic acid, key intermediates can be constructed through esterification and bromination reactions. The subsequent coupling steps often employ palladium-catalyzed reactions to establish the desired carbon-carbon bonds efficiently. These synthetic strategies not only showcase the compound's accessibility but also its role as a building block for more complex molecules.

From a biological perspective, the potential therapeutic applications of 2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid are being actively investigated. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural similarity to known bioactive agents positions it as a candidate for further optimization towards treating neurological disorders or metabolic diseases. The brominated side chain is particularly noteworthy, as it has been implicated in enhancing drug-like properties such as solubility and metabolic stability.

The role of computational chemistry in analyzing the properties of 2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid cannot be overstated. Advanced modeling techniques allow researchers to predict molecular interactions and assess pharmacokinetic parameters before experimental validation. These predictions guide the design of derivatives with improved efficacy and reduced toxicity. For example, molecular dynamics simulations can reveal how this compound binds to target proteins, providing insights into its mechanism of action.

In conclusion,2-(3-Bromo-2-oxopropyl)-3-methylcinnamic acid (CAS No. 1807406-21-8) represents a promising entity in pharmaceutical research due to its unique structural features and synthetic versatility. Its potential applications span multiple therapeutic areas, making it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and development.